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Compound of Interest

Compound Name: SR10067

Cat. No.: B15608826 Get Quote

For researchers, scientists, and drug development professionals, this document provides

essential safety protocols, operational guidance, and disposal plans for the REV-ERB agonist,

SR10067. By offering clear, step-by-step instructions and critical safety information, we aim to

be your preferred resource for laboratory safety and chemical handling, fostering a relationship

built on trust and value that extends beyond the product itself.

Immediate Safety and Handling Protocols
The proper handling of SR10067 is paramount to ensure laboratory safety. The following

personal protective equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when working with SR10067. The

following table summarizes the required PPE.
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Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against accidental

splashes and airborne

particles.

Skin Protection

   Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Prevents direct skin contact

with the compound.

   Body Protection Laboratory coat.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

Use a dust mask or respirator

if handling large quantities or if

dust is generated.

Minimizes inhalation of the

compound, especially in

powdered form.

Handling and Storage
Adherence to proper handling and storage protocols will maintain the integrity of SR10067 and

ensure a safe laboratory environment.

Aspect Procedure

Handling

- Avoid contact with skin, eyes, and clothing. -

Avoid dust formation. - Ensure adequate

ventilation. - Wash hands thoroughly after

handling.

Storage

- Keep container tightly closed. - Store in a dry

and well-ventilated place. - Recommended

storage temperature: -20°C.[1]

Operational Plan: From Preparation to Disposal
A structured operational plan ensures consistency and safety throughout the experimental

process.
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Stock Solution Preparation
SR10067 is typically dissolved in an organic solvent for in vitro and in vivo studies.

Solvent Concentration Storage of Stock Solution

DMSO ≥ 2.5 mg/mL (5.37 mM)[1]
Aliquot and store at -20°C for

up to 3 months.[2]

Disposal Plan
Proper disposal of SR10067 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Method

Unused SR10067

Dispose of as hazardous waste in accordance

with local, state, and federal regulations. Do not

allow to enter drains or waterways.

Contaminated Materials

All materials that have come into contact with

SR10067 (e.g., pipette tips, gloves, vials) should

be considered hazardous waste and disposed of

accordingly.

SR10067 Signaling Pathway
SR10067 is a potent and selective agonist of the nuclear receptors REV-ERBα and REV-ERBβ.

[3] These receptors are key components of the circadian clock machinery, acting as

transcriptional repressors. The binding of SR10067 to REV-ERB enhances its repressive

activity, leading to the modulation of downstream target genes involved in the regulation of

circadian rhythms, metabolism, and inflammation.

SR10067 REV-ERBα/β
 Binds & Activates NCoR/HDAC3

Corepressor Complex
 Recruits

BMAL1
 Represses Transcription Clock & Metabolic

Genes
 Activates Transcription
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SR10067 activates REV-ERB, leading to transcriptional repression.

Experimental Protocols
The following are detailed methodologies for key experiments involving SR10067.

In Vitro: Cellular Assay for REV-ERB Activity
This protocol outlines a common method to assess the activity of SR10067 on REV-ERB in a

cellular context.
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Cell Preparation

Treatment

Analysis

1. Culture HEK293T cells

2. Transfect with REV-ERB
and reporter plasmids

3. Treat cells with varying
concentrations of SR10067

4. Lyse cells

5. Perform luciferase assay

6. Analyze data to determine IC50

Click to download full resolution via product page

Workflow for determining the in vitro potency of SR10067.

In Vivo: Assessment of Anxiolytic Activity in Mice
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This protocol describes a standard behavioral test to evaluate the anxiolytic effects of SR10067
in a mouse model.

Animal Preparation

Drug Administration

Behavioral Testing

Data Analysis

1. Acclimatize mice to
housing conditions

2. Randomize mice into
treatment groups

3. Administer SR10067 or
vehicle via intraperitoneal (i.p.) injection

4. Perform Marble Burying Test

5. Count the number of
buried marbles

6. Perform statistical analysis
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Workflow for assessing the anxiolytic effects of SR10067 in vivo.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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